Cas no 16296-90-5 (Ethanone, 1-(5-chlorobenzo[b]thien-3-yl)-)

• Product Name: Ethanone, 1-(5-chlorobenzo[b]thien-3-yl)-
• CAS No: 16296-90-5
• MF: C₁₀H₇ClOS
• MW: 210.679980516434
• MDL: MFCD09878535
• CID: 1346127
• PubChem ID: 11390195
• Update Time: 2025-04-20

Ethanone, 1-(5-chlorobenzo[b]thien-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-chlorobenzo[b]thien-3-yl)-
• 1-(5-chloro-1-benzothiophen-3-yl)ethanone
• 1-(5-Chlorobenzothiophen-3-yl)ethanone
• 1-(5-chlorobenzo[b]thiophen-3-yl)ethan-1-one
• AKOS027270083
• 1-(5-Chloro-1-benzothiophen-3-yl)ethan-1-one
• SCHEMBL8290149
• A925473
• 3-acetyl-5-chlorobenzo[b]thiophene
• DB-190559
• AS-65269
• XDMSMJRHOBFWDD-UHFFFAOYSA-N
• 16296-90-5
• 1-(5-Chlorobenzo[b]thiophen-3-yl)ethanone
• 3-acetyl-5-chlorobenzo[b]thiophen
• 1-(5-Chlorobenzo[b]thiophen-3-yl)ethanone ,97%
• DTXSID60464381

• MDL： MFCD09878535
• Inchi： 1S/C10H7ClOS/c1-6(12)9-5-13-10-3-2-7(11)4-8(9)10/h2-5H,1H3
• InChI Key： XDMSMJRHOBFWDD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(C)=O)=CS2

Computed Properties

• Exact Mass: 209.99071
• Monoisotopic Mass: 209.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes